Cas no 1806549-48-3 (5-Iodo-2-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1806549-48-3
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4906856
• Update Time: 2025-11-01

5-Iodo-2-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H5F3INO/c8-7(9,10)6-1-4(3-13)5(11)2-12-6/h1-2,13H,3H2
• InChI Key： YNIAFZINJPJBAA-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(F)(F)F)C=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 1.5
• Topological Polar Surface Area: 33.1

Additional information on 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol

5-Iodo-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806549-48-3): A Comprehensive Overview

5-Iodo-2-(trifluoromethyl)pyridine-4-methanol (CAS No. 1806549-48-3) is a specialized halogenated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of iodopyridines, which are increasingly gaining attention due to their unique reactivity and applications in cross-coupling reactions. The presence of both iodo and trifluoromethyl groups enhances its versatility, making it a valuable intermediate in modern synthetic chemistry.

The molecular structure of 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol features a pyridine ring substituted with an iodine atom at the 5-position, a trifluoromethyl group at the 2-position, and a hydroxymethyl group at the 4-position. This combination of functional groups contributes to its distinct physicochemical properties, including moderate polarity and stability under various conditions. Researchers often explore its potential in Suzuki-Miyaura coupling and other palladium-catalyzed reactions, which are critical for constructing complex molecules in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives like 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol has surged due to their role in developing bioactive compounds. The trifluoromethyl group is particularly noteworthy, as it often improves metabolic stability and bioavailability in pharmaceutical candidates. This aligns with current trends in medicinal chemistry, where researchers prioritize fluorine-containing motifs to enhance drug efficacy and reduce side effects.

Beyond pharmaceuticals, 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol finds applications in material science, particularly in the synthesis of advanced organic electronic materials. Its electron-withdrawing characteristics make it suitable for designing n-type semiconductors, which are essential for organic light-emitting diodes (OLEDs) and photovoltaic devices. This connection to green energy technologies positions the compound as relevant to sustainability-focused research initiatives.

From a synthetic perspective, the iodo substituent in 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol serves as an excellent leaving group, facilitating various nucleophilic substitution reactions. This property is frequently leveraged in constructing heterocyclic scaffolds for drug development. Additionally, the hydroxymethyl group offers opportunities for further functionalization, such as oxidation to aldehydes or esterification, expanding its utility in multi-step syntheses.

The growing interest in halogenated heterocycles has led to increased searches for compounds like 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol across scientific databases. Common queries include "synthetic routes for iodopyridines," "applications of trifluoromethylpyridines," and "cross-coupling reactions with fluorinated building blocks." These search trends reflect the compound's importance in contemporary organic chemistry and its alignment with cutting-edge research directions.

Quality control and characterization of 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol typically involve advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for research applications where reproducibility is paramount. Suppliers often provide detailed certificates of analysis (CoA) to meet the stringent requirements of academic and industrial users.

As regulatory landscapes evolve, compounds like 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol benefit from their non-restricted status, making them accessible for legitimate research purposes. This contrasts with some other halogenated compounds that face increasing scrutiny. The compound's stability under standard laboratory conditions and well-documented handling procedures contribute to its widespread adoption in synthetic workflows.

Looking ahead, the potential applications of 5-Iodo-2-(trifluoromethyl)pyridine-4-methanol continue to expand, particularly in the development of targeted therapies and specialty chemicals. Its unique structural features position it as a valuable tool for chemists exploring structure-activity relationships in drug design. The compound's relevance to precision medicine and sustainable chemistry initiatives ensures its continued importance in scientific research and industrial applications.